Cas no 1803809-15-5 (2-Nitro-5-phenylisonicotinonitrile)

• Product Name: 2-Nitro-5-phenylisonicotinonitrile
• CAS No: 1803809-15-5
• MF: C₁₂H₇N₃O₂
• MW: 225.202882051468
• CID: 4904621
• Update Time: 2025-05-26

2-Nitro-5-phenylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-phenylisonicotinonitrile

• Inchi： 1S/C12H7N3O2/c13-7-10-6-12(15(16)17)14-8-11(10)9-4-2-1-3-5-9/h1-6,8H
• InChI Key： RDEAULOBUAQCEN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C#N)=C(C=N1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 2.4
• Topological Polar Surface Area: 82.5

Additional information on 2-Nitro-5-phenylisonicotinonitrile

Introduction to 2-Nitro-5-phenylisonicotinonitrile (CAS No. 1803809-15-5)

2-Nitro-5-phenylisonicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1803809-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic nitroaromatic derivatives, which are widely studied for their potential biological activities and structural versatility. The nitro and nitrile functional groups present in its molecular structure contribute to its unique reactivity and make it a valuable scaffold for further chemical modifications and derivatization.

The molecular formula of 2-Nitro-5-phenylisonicotinonitrile is C₁₂H₇N₃O₂, reflecting its complex and multifaceted nature. The presence of both nitro (—NO₂) and nitrile (—CN) groups imparts distinct electronic properties to the molecule, influencing its interactions with biological targets. These features have positioned it as a subject of interest in the development of novel therapeutic agents, particularly in the context of addressing unmet medical needs.

In recent years, there has been a surge in research focused on nitroaromatic compounds due to their demonstrated efficacy in various pharmacological applications. The structural motif of 2-Nitro-5-phenylisonicotinonitrile shares similarities with well-known bioactive molecules, such as isoniazid, a cornerstone drug in tuberculosis treatment. This parallelism has prompted investigations into whether derivatives of this compound could exhibit comparable or enhanced pharmacological properties, making it an attractive candidate for drug discovery programs.

The synthesis of 2-Nitro-5-phenylisonicotinonitrile involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nitration followed by cyanation or vice versa, depending on the chosen synthetic strategy. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve the efficiency and selectivity of these transformations. The optimization of synthetic methodologies is crucial for scalability and cost-effectiveness, especially when considering potential industrial applications.

The pharmacological profile of 2-Nitro-5-phenylisonicotinonitrile has been extensively evaluated in preclinical studies. Initial investigations have revealed promising activities against certain enzymatic targets, including cytochrome P450 enzymes and monoamine oxidases (MAOs). These enzymes play critical roles in metabolizing a wide range of drugs and endogenous substrates, making their inhibition a viable strategy for therapeutic intervention. Furthermore, the compound has shown potential interactions with DNA repair pathways, which are relevant in oncology research.

One of the most intriguing aspects of 2-Nitro-5-phenylisonicotinonitrile is its ability to undergo bioactivation through reduction of the nitro group to an amine. This transformation can lead to the formation of reactive intermediates that may engage with biological targets in novel ways. Such bioactivation processes are often exploited in prodrug design, where inactive precursors are converted into active pharmacophores within the body. The study of these activation mechanisms provides insights into how structural modifications can enhance drug efficacy and reduce toxicity.

The computational modeling of 2-Nitro-5-phenylisonicotinonitrile has been instrumental in understanding its binding interactions with biological macromolecules. Molecular docking studies have identified potential binding pockets on enzymes such as MAOs and kinases, suggesting that this compound could modulate their activity. Additionally, quantum mechanical calculations have provided detailed insights into the electronic structure and reactivity of key functional groups, aiding in the rational design of analogs with improved properties.

In clinical settings, the development of new drugs often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 2-Nitro-5-phenylisonicotinonitrile exemplifies this synergy, as researchers from different disciplines bring their expertise to bear on understanding its pharmacological potential. Preclinical trials have demonstrated its safety profile at tested doses, paving the way for future human studies. These trials are designed to assess both efficacy and tolerability, ensuring that any potential therapeutic benefits are balanced against possible adverse effects.

The regulatory landscape for novel pharmaceutical compounds like 2-Nitro-5-phenylisonicotinonitrile is stringent but well-defined. Regulatory agencies require comprehensive data on synthesis, characterization, pharmacokinetics, safety, and efficacy before approving a drug for clinical use. Compliance with Good Manufacturing Practices (GMP) is essential throughout the development process to ensure product quality and consistency. This rigorous approach ensures that only compounds with demonstrated therapeutic value reach patients.

The future directions for research on 2-Nitro-5-phenylisonicotinonitrile include exploring its role in treating neurological disorders and inflammatory conditions. Preliminary data suggest that derivatives of this compound may influence neurotransmitter systems relevant to conditions such as depression and neurodegeneration. Furthermore, its anti-inflammatory properties are being investigated through studies on cellular signaling pathways mediating inflammation responses.

The environmental impact of synthesizing and using 2-Nitro-5-phenylisonicotinonitrile is another critical consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste generation and hazardous byproducts. For instance, catalytic methods that replace traditional stoichiometric reagents have been explored as part of this effort toward greener pharmaceutical manufacturing.

In conclusion,2-Nitro-5-phenylisonicotinonitrile (CAS No. 1803809-15-5) represents a promising candidate for further development in pharmaceutical research due to its unique structural features and observed biological activities。 Its synthesis， pharmacological profile，and computational studies underscore its potential as a scaffold for novel therapeutics。 As research continues，this compound will likely play an increasingly important role in addressing complex medical challenges， offering hope for new treatment strategies across multiple disease areas。